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Compound of Interest

Compound Name: 6-Methoxy-2-naphthaldehyde

Cat. No.: B117158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,
and reactivity of 6-Methoxy-2-naphthaldehyde. It is intended to be a valuable resource for
researchers and professionals involved in organic synthesis, medicinal chemistry, and drug
development.

Core Chemical Properties

6-Methoxy-2-naphthaldehyde is an aromatic aldehyde with a naphthalene backbone,
characterized by a methoxy group at the 6-position and a formyl group at the 2-position.[1] This
substitution pattern imparts specific chemical and physical properties that make it a valuable
intermediate in the synthesis of more complex molecules.[1]

Physicochemical Data

The fundamental physicochemical properties of 6-Methoxy-2-naphthaldehyde are
summarized in the table below, providing a quick reference for experimental planning.
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Property Value Source
Molecular Formula C12H1002 [1112][3]
Molecular Weight 186.21 g/mol [2][4]
Yellow to beige-yellow
Appearance ) i [11[3]
crystalline solid
Melting Point 81-84 °C [2][5]
Boiling Point 196 °C at 10 mmHg [2]
Soluble in organic solvents
such as ethanol,
Solubility dichloromethane, chloroform, [1112]
and methanol. Limited
solubility in water.
CAS Number 3453-33-6 [11[2][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 6-Methoxy-2-

naphthaldehyde. Key data from various spectroscopic techniques are presented below.

IH NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (8)

ppm

Multiplicity

Integration

Assignment

Data not explicitly
available in search

results

13C NMR (Carbon-13 Nuclear Magnetic Resonance)
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Chemical Shift (8) ppm Assighment

Data not explicitly available in search results but

spectra are referenced[3][6][7]

IR (Infrared) Spectroscopy

Wavenumber (cm—?) Assignment

Specific peak data not available, but ATR-IR

spectra are referenced[3][8]

MS (Mass Spectrometry)

m/z Assighment

Specific fragmentation data not available, but

mass is confirmed by molecular weight[2][9]

Synthesis and Experimental Protocols

Several synthetic routes to 6-Methoxy-2-naphthaldehyde have been reported. A common and
effective method involves the formylation of 2-bromo-6-methoxynaphthalene.

Synthesis of 6-Methoxy-2-naphthaldehyde from 2-
Bromo-6-methoxynaphthalene

This procedure involves a lithium-halogen exchange followed by quenching with an
electrophilic formylating agent.

Experimental Protocol:

¢ Reaction Setup: A solution of 2-bromo-6-methoxynaphthalene (0.5 g, 2.11 mmol) in
anhydrous tetrahydrofuran (THF, 10 mL) is prepared in a flame-dried, three-necked flask
under an inert atmosphere (e.g., nitrogen or argon) and cooled to -78 °C in a dry ice/acetone
bath.[10]
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e Lithiation: To the cooled solution, n-butyllithium (1.69 mL of a 2.5 M solution in hexanes, 4.22
mmol) is added dropwise. The resulting mixture is stirred at -78 °C for 45 minutes.[10]

o Formylation: N,N-dimethylformamide (DMF, 0.31 g, 4.22 mmol) is then added to the reaction
mixture, and stirring is continued for an additional 15 minutes at -78 °C.[10]

e Quenching and Work-up: The reaction is quenched by the addition of a saturated aqueous
solution of ammonium chloride (NH4Cl, 10 mL).[10] The mixture is allowed to warm to room
temperature, and the aqueous layer is extracted with ethyl acetate (3 x 10 mL).[10]

« Purification: The combined organic layers are dried over anhydrous magnesium sulfate
(MgSO0a), filtered, and concentrated under reduced pressure.[10] The resulting crude product
is purified by column chromatography on silica gel (eluent: ether/hexanes, 15:85) to afford 6-
Methoxy-2-naphthaldehyde as an off-white solid (yield: 88%).[10]

Below is a DOT script representation of the synthesis workflow.
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Synthesis Workflow of 6-Methoxy-2-naphthaldehyde
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Caption: Synthesis Workflow of 6-Methoxy-2-naphthaldehyde.
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Reactivity and Applications in Drug Development

The aldehyde and methoxy functional groups, along with the naphthalene core, provide 6-
Methoxy-2-naphthaldehyde with a versatile reactivity profile, making it a key building block in
organic synthesis.[1]

Key Reactions

o Condensation Reactions: The aldehyde group readily undergoes condensation reactions
with various nucleophiles. For example, it is a precursor in the synthesis of 4-(6-methoxy-2-
naphthyl)but-3-en-2-one.

» Electrophilic Aromatic Substitution: The electron-donating methoxy group activates the
naphthalene ring towards electrophilic substitution, although the position of substitution is
directed by both existing groups.[1]

Role in Drug Development

6-Methoxy-2-naphthaldehyde is a crucial intermediate in the synthesis of the non-steroidal
anti-inflammatory drug (NSAID) Nabumetone.[11] Nabumetone itself is a pro-drug that is
converted in the body to its active metabolite, 6-methoxy-2-naphthylacetic acid.

Furthermore, 6-Methoxy-2-naphthaldehyde serves as a diagnostic reagent in studies
involving aldehyde dehydrogenase (ALDH) enzymes.[2][7] ALDHs are a family of enzymes
responsible for the oxidation of aldehydes, and their activity is implicated in various
physiological and pathological processes, including cancer cell resistance.

While 6-Methoxy-2-naphthaldehyde itself is not a direct modulator of a specific signaling
pathway, its use in ALDH research connects it to pathways regulated by this enzyme family. For
instance, ALDH2-mediated aldehyde metabolism has been shown to promote tumor immune
evasion by activating the NOD/NF-kB/VISTA signaling axis.[12] Downregulation of ALDH2 has
been linked to melanoma progression and resistance to targeted therapies through the
MAPK/ERK pathway.

The following diagram illustrates a simplified representation of the ALDH2-mediated signaling
pathway in the context of tumor immune evasion.
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Caption: ALDH2-Mediated Tumor Immune Evasion Pathway.
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Safety and Handling

6-Methoxy-2-naphthaldehyde is classified as an irritant, causing skin and serious eye
irritation, and may cause respiratory irritation.[9]

e Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.[13][14] Avoid breathing dust.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][13]
e Incompatibilities: Incompatible with strong oxidizing agents and strong acids.[13]

This guide provides a foundational understanding of 6-Methoxy-2-naphthaldehyde for its
application in research and development. For more detailed information, consulting the primary
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://caod.oriprobe.com/articles/42805445/Synthesis_of_6_Methoxy_2_naphthaldehyde.htm
https://www.benchchem.com/synthesis/pse-2f919d7396c44f4193d1b1cfb438d67b
https://eureka.patsnap.com/patent-CN102476983A
https://eureka.patsnap.com/patent-CN102476983A
https://www.researchgate.net/publication/376349293_Aldehyde_dehydrogenase_2-mediated_aldehyde_metabolism_promotes_tumor_immune_evasion_by_regulating_the_NODVISTA_axis
https://sielc.com/6-methoxy-2-naphthalaldehyde
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.benchchem.com/product/b117158#6-methoxy-2-naphthaldehyde-chemical-properties
https://www.benchchem.com/product/b117158#6-methoxy-2-naphthaldehyde-chemical-properties
https://www.benchchem.com/product/b117158#6-methoxy-2-naphthaldehyde-chemical-properties
https://www.benchchem.com/product/b117158#6-methoxy-2-naphthaldehyde-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

